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Compound of Interest

Compound Name: Coelenterazine 400a

Cat. No.: B160112 Get Quote

For researchers, scientists, and drug development professionals utilizing Coelenterazine 400a,

ensuring safe handling and disposal is paramount to maintaining a secure laboratory

environment and adhering to regulatory compliance. This guide provides essential, step-by-

step procedural information for the proper disposal of Coelenterazine 400a, consolidating

safety data to foster best practices in your lab.

Hazard Profile and Safety Precautions
Coelenterazine 400a is a chemiluminescent compound that should be handled with care.

While some classifications may vary, it is prudent to treat this substance as hazardous until

more comprehensive toxicological data is available.[1][2] Safety data sheets indicate that

Coelenterazine 400a may cause skin and eye irritation, and potentially respiratory irritation.[2]

[3] Therefore, appropriate personal protective equipment (PPE), including safety goggles,

gloves, and a lab coat, should be worn at all times when handling this compound.

Key Safety Information:
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Property Value Source

Appearance Crystalline solid [1]

CAS Number 70217-82-2

Molecular Formula C26H21N3O [1]

Molecular Weight 391.5 g/mol [1]

Storage Temperature -20°C [1]

Solubility
Soluble in ethanol and

methanol (~0.5 mg/ml)
[1]

Known Hazards
May cause skin, eye, and

respiratory irritation
[2][3]

Step-by-Step Disposal Protocol
Disposal of Coelenterazine 400a and its associated waste must be conducted in accordance

with all local, regional, and national regulations.[3] The following protocol is a general guideline

based on best practices for chemical waste disposal.

1. Waste Segregation:

Solid Waste: Collect unused or expired Coelenterazine 400a powder, contaminated weigh

boats, and contaminated PPE (e.g., gloves, wipes) in a dedicated, clearly labeled hazardous

waste container.

Liquid Waste: Collect solutions of Coelenterazine 400a, including unused experimental

solutions and solvent rinses, in a separate, clearly labeled hazardous liquid waste container.

Do not mix with other chemical waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.

Sharps Waste: Any contaminated sharps, such as pipette tips or needles, must be disposed

of in a designated sharps container.

2. Container Labeling:
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All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name: "Coelenterazine 400a".

Indicate the primary hazards (e.g., Irritant).

Include the accumulation start date and the name of the principal investigator or lab

manager.

3. Spill Management:

In the event of a spill, evacuate the immediate area.

For small powder spills, gently cover with a wet paper towel to avoid generating dust and

then carefully wipe the area.

For liquid spills, absorb the material with an inert absorbent material (e.g., vermiculite, sand,

or chemical absorbent pads).

Place all cleanup materials into the designated solid hazardous waste container.

Thoroughly decontaminate the spill area with soap and water.

4. Final Disposal:

Store sealed waste containers in a designated satellite accumulation area within the

laboratory.

Arrange for pickup and disposal by your institution's EHS office or a licensed hazardous

waste disposal contractor.

Do not dispose of Coelenterazine 400a down the drain or in the regular trash.

Experimental Workflow for Safe Disposal
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Caption: Workflow for the proper segregation and disposal of Coelenterazine 400a waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b160112#coelenterazine-400a-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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